![molecular formula C18H28N2O3 B5620900 (4S*)-N-(2,3-dimethylphenyl)-4-hydroxy-4-(methoxymethyl)-3,3-dimethylpiperidine-1-carboxamide](/img/structure/B5620900.png)
(4S*)-N-(2,3-dimethylphenyl)-4-hydroxy-4-(methoxymethyl)-3,3-dimethylpiperidine-1-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of complex molecules like “(4S*)-N-(2,3-dimethylphenyl)-4-hydroxy-4-(methoxymethyl)-3,3-dimethylpiperidine-1-carboxamide” typically involves multi-step organic reactions. Techniques might include the formation of carboxamide bonds, introduction of methoxymethyl groups, and the stereoselective synthesis of the piperidine ring. An example of a similar synthesis process is the creation of various acridine-4-carboxamide derivatives with potential anti-cancer properties, demonstrating the complexity and creativity required in synthetic chemistry (Goodgame et al., 1990).
Molecular Structure Analysis
The molecular structure of such compounds is critical in determining their interactions and functionality. X-ray crystallography and NMR spectroscopy are common techniques used to elucidate structural details. Studies on similar molecules have shown how structural features, such as the arrangement of functional groups and the stereochemistry of the molecule, are crucial for their biological activity and interaction with biological targets (Adams et al., 1999).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(4S)-N-(2,3-dimethylphenyl)-4-hydroxy-4-(methoxymethyl)-3,3-dimethylpiperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2O3/c1-13-7-6-8-15(14(13)2)19-16(21)20-10-9-18(22,12-23-5)17(3,4)11-20/h6-8,22H,9-12H2,1-5H3,(H,19,21)/t18-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRHGASBSKURSFU-GOSISDBHSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)N2CCC(C(C2)(C)C)(COC)O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C(=CC=C1)NC(=O)N2CC[C@](C(C2)(C)C)(COC)O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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